6,8-Difluoro-3,4-dihydro-2h-benzo[b][1,4]oxazine hydrochloride

• Molecular Formula: C8H8ClF2NO
• Molecular Weight: 207.60 g/mol
• IUPAC Name: 6,8-difluoro-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
• InChI: InChI=1S/C8H7F2NO.ClH/c9-5-3-6(10)8-7(4-5)11-1-2-12-8;/h3-4,11H,1-2H2;1H
• InChI Key: LEOBLNXMVNQMLQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=C2F)F.Cl

Description

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride is a fluorinated derivative of the 3,4-dihydro-2H-benzo[b][1,4]oxazine scaffold. This core structure is characterized by a bicyclic system combining a benzene ring fused with an oxazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride typically involves the reaction of appropriate fluorinated precursors with oxazine derivatives. One common method includes the cyclization of 2-aminophenol derivatives with fluorinated aldehydes under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with hydrochloric acid as the catalyst.

Industrial Production Methods

Industrial production of this compound may involve more scalable processes, such as continuous flow synthesis. This method allows for better control over reaction conditions and yields. The use of automated reactors and precise temperature control can enhance the efficiency and consistency of the production process.

Chemical Reactions Analysis

Types of Reactions

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce more saturated oxazine compounds.

Scientific Research Applications

6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride involves its interaction with specific molecular targets. The fluorine atoms enhance its binding affinity to certain enzymes and receptors, which can modulate biological pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

6,8-Dichloro-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride

• Substituents : Chlorine at positions 6 and 8.
• Molecular Formula: C₈H₇Cl₂NO·HCl (MW: 240.52 g/mol) .
• Key Differences :
  • Chlorine’s larger atomic radius and lower electronegativity compared to fluorine may reduce metabolic stability but enhance lipophilicity.
  • Safety data (GHS classification): Labeled as harmful if swallowed (Risk Code 22) .

7,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine

• Substituents : Fluorine at positions 7 and 8.
• Positional Isomerism : Altered substitution pattern may disrupt planar interactions with biological targets compared to the 6,8-difluoro isomer .

6-Fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride

• Substituents: Mono-fluorination at position 6.
• Molecular Formula: C₈H₇FNO·HCl (MW: 187.61 g/mol) .

6-Bromo-3,4-dihydro-2H-benzo[b][1,4]oxazine Hydrochloride

• Substituents : Bromine at position 6.
• Key Properties : Bromine’s polarizability and larger size may enhance hydrophobic interactions but increase molecular weight (MW: ~246.5 g/mol) .
• Safety : Classified as harmful (Xn) with Risk Code 22 .

Functionalized Derivatives: TTZ-1 and TTZ-2

• Core Structure : 2,8-Disubstituted 3,4-dihydro-2H-benzo[b][1,4]oxazine.
• Substituents :
  • TTZ-1/TTZ-2 : Feature a TTZ head group (carboxylic acid bioisostere) and hydrophobic chains at the 8-position .
• Pharmacological Relevance : These compounds emerged as protein inhibitors, highlighting the scaffold’s adaptability for drug design. The 6,8-difluoro analog could similarly be functionalized for targeted activity .

Data Tables

Table 1: Structural and Physical Properties of Selected Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
6,8-Difluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine HCl	F (6,8)	C₈H₆F₂NO·HCl	~184.57*	High electronegativity, potential metabolic stability
6,8-Dichloro-... HCl	Cl (6,8)	C₈H₇Cl₂NO·HCl	240.52	Lipophilic, harmful if swallowed
7,8-Difluoro-...	F (7,8)	C₈H₇F₂NO	183.15	Discontinued product
6-Fluoro-... HCl	F (6)	C₈H₇FNO·HCl	187.61	Mono-substituted, lower activity potential
TTZ-1	TTZ group, hydrophobic chain	C₁₄H₁₈N₂O₂S	302.37	Protein inhibitor with bioisosteric head

*Estimated based on analogous structures.

Key Research Findings and Implications

Halogen Effects : Fluorination at 6,8-positions likely improves metabolic stability and target binding compared to bulkier chloro/bromo analogs, but may reduce lipophilicity .

Positional Isomerism : 7,8-Difluoro substitution (vs. 6,8-) could alter ring electronics, impacting biological activity .

Functionalization Potential: The TTZ derivatives demonstrate that strategic substitution (e.g., bioisosteres or hydrophobic chains) enhances pharmacological utility .